Cas no 1024383-70-7 (2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione)

• Product Name: 2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione
• CAS No: 1024383-70-7
• MF: C₂₀H₁₄N₂O₃S
• MW: 362.401763439178
• MDL: MFCD01567426
• CID: 4677242
• Update Time: 2025-06-30

2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(((4-(4-METHOXYPHENYL)-2,5-THIAZOLYL)AMINO)METHYLENE)INDANE-1,3-DIONE
• 2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione

• MDL： MFCD01567426
• Inchi： 1S/C20H14N2O3S/c1-25-13-8-6-12(7-9-13)17-11-26-20(22-17)21-10-16-18(23)14-4-2-3-5-15(14)19(16)24/h2-11,23H,1H3
• InChI Key： RQKPXSMTYHXYPP-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)N=C1N=CC1C(C2C=CC=CC=2C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 598
• Topological Polar Surface Area: 100

Additional information on 2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione

Introduction to 2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione (CAS No. 1024383-70-7) in Modern Chemical Biology

2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione, identified by its CAS number 1024383-70-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to a class of heterocyclic derivatives characterized by the presence of both thiazole and indane moieties, which are known for their broad spectrum of biological activities. This introduction aims to provide a comprehensive overview of the compound's chemical structure, biological significance, and its potential applications in pharmaceutical research and drug development.

The molecular framework of 2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione (CAS No. 1024383-70-7) is composed of several key functional groups that contribute to its reactivity and biological interactions. The indane core provides a rigid aromatic scaffold, while the thiazole ring introduces electrophilic centers that can participate in various biochemical pathways. Additionally, the presence of an amino group and a methylene bridge further enhances the compound's potential for molecular recognition and binding to biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of thiazole derivatives due to their demonstrated efficacy in modulating various disease-related pathways. The thiazole moiety in 2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione (CAS No. 1024383-70-7) has been shown to exhibit anti-inflammatory, antimicrobial, and anticancer activities. These properties are attributed to the ability of thiazole compounds to interact with enzymes and receptors involved in cellular signaling and metabolic processes.

The indane component of the molecule contributes to its stability and lipophilicity, making it a promising candidate for drug delivery systems. Indane derivatives are known for their ability to cross the blood-brain barrier, which is a critical factor in the development of central nervous system (CNS) drugs. The combination of these structural features makes 2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione (CAS No. 1024383-70-7) an intriguing candidate for further investigation in therapeutic applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for modifications that can fine-tune its biological activity. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes involved in cancer progression. The methoxyphenyl group further enhances its binding affinity by providing hydrophobic interactions with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that 2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione (CAS No. 1024383-70-7) can interact with various biological targets with high specificity. These findings have opened up new avenues for designing targeted therapies against diseases such as cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce byproduct formation. These advancements are crucial for scaling up production and making the compound more accessible for clinical studies.

In conclusion, 2-(((4-(4-Methoxyphenyl)-2,5-thiazolyl)amino)methylene)indane-1,3-dione (CAS No. 1024383-70-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in modern medicine.